Cas no 2172538-87-1 (4-bromo-1-(2-methylbutyl)-1H-imidazole)

• Product Name: 4-bromo-1-(2-methylbutyl)-1H-imidazole
• CAS No: 2172538-87-1
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• CID: 5793777
• PubChem ID: 165572401
• Update Time: 2023-12-26

4-bromo-1-(2-methylbutyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2172538-87-1
• 4-bromo-1-(2-methylbutyl)-1H-imidazole
• EN300-1613788

• Inchi： 1S/C8H13BrN2/c1-3-7(2)4-11-5-8(9)10-6-11/h5-7H,3-4H2,1-2H3
• InChI Key： VGWFIZIRCHTOBD-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC(C)CC

Computed Properties

• Exact Mass: 216.02621g/mol
• Monoisotopic Mass: 216.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų